Cas no 163135-99-7 (Paxanthone B)

Paxanthone B structure
Paxanthone B structure
Product Name:Paxanthone B
CAS No:163135-99-7
MF:C23H22O6
MW:394.418051775708
CID:170566
Update Time:2024-03-01

Paxanthone B Chemical and Physical Properties

Names and Identifiers

    • Pyrano[3,2-a]xanthen-12(3H)-one,5,9,11-trihydroxy-3,3-dimethyl-8-(3-methyl-2-buten-1-yl)-
    • Paxanthone B
    • Pyrano[3,2-a]xanthen-12(3H)-one,5,9,11-trihydroxy-3,3-dimethyl-8-(3-methyl-2-butenyl)- (9CI)
    • CID 101920414
    • Pyrano[3,2-a]xanthen-12(3H)-one, 5,9,11-trihydroxy-3,3-dimethyl-8-(3-methyl-2-buten-1-yl)-
    • Inchi: 1S/C23H22O6/c1-11(2)5-6-12-14(24)9-15(25)19-20(27)18-13-7-8-23(3,4)29-21(13)16(26)10-17(18)28-22(12)19/h5,7-10,24-26H,6H2,1-4H3
    • InChI Key: MKDFLYYRVUXINI-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC3=C(C(C4C(=CC(=C(C/C=C(\C)/C)C=4O3)O)O)=O)C=2C=CC1(C)C)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 708
  • Topological Polar Surface Area: 96.2
  • XLogP3: 3.305

Experimental Properties

  • Density: 1.340±0.06 g/cm3(Predicted)
  • Boiling Point: 627.3±55.0 °C(Predicted)
  • pka: 6.58±0.40(Predicted)
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